Cas no 2742896-50-8 ((1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride)

• Product Name: (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride
• CAS No: 2742896-50-8
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• CID: 6340437
• PubChem ID: 138991073
• Update Time: 2025-07-09

(1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride
• (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride
• 2742896-50-8
• EN300-7353061
• 2309431-23-8

• Inchi： 1S/C7H11NO3.ClH/c9-4-1-3-2-8-6(4)5(3)7(10)11;/h3-6,8-9H,1-2H2,(H,10,11);1H/t3-,4+,5-,6-;/m0./s1
• InChI Key： JDBZJFGXCKFZGB-WBHXJHRCSA-N
• SMILES： Cl.O[C@@H]1C[C@H]2CN[C@@H]1[C@H]2C(=O)O

Computed Properties

• Exact Mass: 193.0505709g/mol
• Monoisotopic Mass: 193.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride

Exploring the Unique Properties and Applications of (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride (CAS No. 2742896-50-8)

The compound (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride (CAS No. 2742896-50-8) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinct azabicyclo[2.2.1]heptane scaffold, combined with functional groups like hydroxy and carboxylic acid, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions in the scientific community revolves around the synthetic routes and stereoselectivity of this compound. The (1R,4R,6R,7S) configuration is critical for its biological activity, and recent advancements in asymmetric synthesis have improved its accessibility. The hydrochloride salt form enhances its solubility, a property highly sought after in formulation development. This aligns with the growing demand for bioavailable drug candidates, a hot topic in pharmaceutical forums and AI-driven research platforms.

From an industrial perspective, CAS No. 2742896-50-8 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are exploring catalytic methods to produce this compound with minimal waste. Its bicyclic structure also makes it a candidate for studying molecular rigidity and conformational stability, topics frequently queried in computational chemistry databases.

Another area of interest is the compound's potential role in enzyme inhibition. The 6-hydroxy and 7-carboxylic acid moieties suggest possible interactions with active sites of target proteins, a hypothesis supported by molecular docking simulations. This has led to its inclusion in virtual screening libraries, a trend driven by the rise of AI-assisted drug design. Users often search for structure-activity relationships (SAR) of similar scaffolds, making this compound a valuable case study.

In summary, (1R,4R,6R,7S)-6-Hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride represents a fascinating intersection of synthetic chemistry, drug development, and computational modeling. Its CAS No. 2742896-50-8 is increasingly cited in patents and publications, reflecting its growing importance in addressing unmet medical needs through innovative molecular design.